
Unraveling AN-12-H5 Intermediate-3: A Public
Data Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AN-12-H5 intermediate-3

Cat. No.: B15552683 Get Quote

An in-depth analysis of publicly available information on the chemical compound identified as

AN-12-H5 intermediate-3 reveals its identity as methyl 5-bromo-2-{(tert-

butoxy)carbonylamino}benzoate, with the assigned CAS number 851314-03-9. While the

designation "AN-12-H5" appears to be an internal or proprietary identifier not found in public

scientific literature, a thorough investigation of chemical databases and patent literature

provides insights into the synthesis and chemical nature of this intermediate.

This technical guide synthesizes the available public data for researchers, scientists, and drug

development professionals, focusing on the chemical identity and synthesis of this compound.

Due to the absence of "AN-12-H5" in public research, this document cannot provide information

on its biological activity, signaling pathways, or specific experimental protocols beyond its

chemical synthesis.

Chemical Compound Identification
A comprehensive search of chemical databases confirms the identity of the compound

associated with "AN-12-H5 intermediate-3".
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Identifier Value

Common Name AN-12-H5 intermediate-3

IUPAC Name
methyl 5-bromo-2-{(tert-

butoxy)carbonylamino}benzoate

CAS Number 851314-03-9

Molecular Formula C₁₃H₁₆BrNO₄

Molecular Weight 346.17 g/mol

Synthesis and Methodologies
Patent literature provides a general framework for the synthesis of methyl 5-bromo-2-{(tert-

butoxy)carbonylamino}benzoate. The primary route involves the protection of an aminobenzoic

acid derivative. While specific, detailed experimental protocols with quantitative data for

optimization are proprietary and not publicly available, a representative synthesis workflow can

be described.

General Synthesis Pathway
The synthesis of methyl 5-bromo-2-{(tert-butoxy)carbonylamino}benzoate typically involves the

following key transformation:
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General Synthesis of Methyl 5-bromo-2-{(tert-butoxy)carbonylamino}benzoate

Methyl 2-amino-5-bromobenzoate

Di-tert-butyl dicarbonate (Boc)₂O
Base (e.g., Triethylamine)

Solvent (e.g., Dichloromethane)

Methyl 5-bromo-2-{(tert-butoxy)carbonylamino}benzoate

Click to download full resolution via product page

A generalized synthetic route to the target intermediate.

Experimental Protocol Outline:

Reaction Setup: Methyl 2-amino-5-bromobenzoate is dissolved in a suitable aprotic solvent,

such as dichloromethane or tetrahydrofuran, in a reaction vessel equipped with a stirrer and

under an inert atmosphere.

Addition of Reagents: A base, commonly a tertiary amine like triethylamine, is added to the

solution. Subsequently, di-tert-butyl dicarbonate ((Boc)₂O), the protecting agent, is

introduced to the reaction mixture.

Reaction Conditions: The reaction is typically stirred at room temperature for a period

ranging from a few hours to overnight, with progress monitored by techniques such as thin-

layer chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is washed with aqueous

solutions to remove the base and any water-soluble byproducts. The organic layer is then

dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed

under reduced pressure. The resulting crude product can be further purified by methods like
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column chromatography or recrystallization to yield the final product, methyl 5-bromo-2-{(tert-

butoxy)carbonylamino}benzoate.

Data Presentation
Publicly available quantitative data for this specific intermediate is limited to its fundamental

physicochemical properties. No biological assay data or extensive characterization results

associated with "AN-12-H5" are present in the public domain.

Property Value

Molecular Formula C₁₃H₁₆BrNO₄

Molecular Weight 346.17

Appearance White to off-white solid (typical)

Solubility
Soluble in organic solvents such as

dichloromethane, ethyl acetate, and methanol.

Conclusion
The compound referred to as "AN-12-H5 intermediate-3" is chemically identified as methyl 5-

bromo-2-{(tert-butoxy)carbonylamino}benzoate (CAS 851314-03-9). While its synthesis is

documented in patent literature as a protected aminobenzoate derivative, the context of "AN-

12-H5" as a research program, drug candidate, or biological tool is not publicly available. The

lack of public information on the biological targets or pathways associated with "AN-12-H5"

precludes the creation of a more in-depth technical guide covering experimental protocols for

biological assays and signaling pathway diagrams as requested. The information presented

here is a consolidation of all discoverable public data on this specific chemical intermediate.

For further details on its application and biological significance, access to proprietary research

data would be necessary.

To cite this document: BenchChem. [Unraveling AN-12-H5 Intermediate-3: A Public Data
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552683#an-12-h5-intermediate-3-iupac-name-and-
cas-number]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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